Cas no 1170155-20-0 (1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine)

1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine structure
1170155-20-0 structure
Product Name:1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine
CAS No:1170155-20-0
MF:C11H16N6
MW:232.284940719604
MDL:MFCD09859610
CID:4682829
PubChem ID:25248659
Update Time:2023-11-24

1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-(5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl)-1H-pyrazol-4-amine
    • 1-Ethyl-3-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-1H-pyrazol-4-amine
    • STK353341
    • SBB026414
    • 1-ethyl-3-(1,2,4-triazolo[4,5-a]piperidin-3-yl)pyrazole-4-ylamine
    • 1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine
    • MDL: MFCD09859610
    • Inchi: 1S/C11H16N6/c1-2-16-7-8(12)10(15-16)11-14-13-9-5-3-4-6-17(9)11/h7H,2-6,12H2,1H3
    • InChI Key: MSUAGIOTZJSSBD-UHFFFAOYSA-N
    • SMILES: N12C(C3C(=CN(CC)N=3)N)=NN=C1CCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Topological Polar Surface Area: 74.6

1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine Pricemore >>

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